molecular formula C11H15BrOS B8315930 1-(4-Bromo-butyloxy)-4-(methylthio)-benzene

1-(4-Bromo-butyloxy)-4-(methylthio)-benzene

Cat. No.: B8315930
M. Wt: 275.21 g/mol
InChI Key: KYXVWWDJGOJMER-UHFFFAOYSA-N
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Description

1-(4-Bromo-butyloxy)-4-(methylthio)-benzene is a useful research compound. Its molecular formula is C11H15BrOS and its molecular weight is 275.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15BrOS

Molecular Weight

275.21 g/mol

IUPAC Name

1-(4-bromobutoxy)-4-methylsulfanylbenzene

InChI

InChI=1S/C11H15BrOS/c1-14-11-6-4-10(5-7-11)13-9-3-2-8-12/h4-7H,2-3,8-9H2,1H3

InChI Key

KYXVWWDJGOJMER-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=C(C=C1)OCCCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

7.0 g (0.05 mol) of 4-(methylthio)phenol are stirred in 80 cc of absolute dimethylformamide for 30 minutes with 2.8 g (0.05 mol) of pulverized potassium hydroxide. 16.2 g (0.075 mol) of 1,4-dibromo butane are added dropwise over the course of 15 minutes and the mixture is stirred at 20° for 16 hours. After the addition of approximately 150 cc of water, the reaction mixture is extracted with ether, the extract is washed with ice-cold 1N sodium hydroxide solution and saturated sodium chloride solution, dried over sodium sulphate and evaporated. After chromatography of the residue on silica gel with hexene/ethyl acetate (99:1) and (98:2) and subsequent crystallization from petroleum ether, pure 1-(4-bromo-butyloxy)-4-(methylthio)-benzene is obtained. M.P.: 33°-34° C.
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
2.8 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
16.2 g
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
reactant
Reaction Step Three

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